An acoustic on-chip goniometer for room temperature macromolecular crystallography†

Lab on a Chip Pub Date: 2017-11-01 DOI: 10.1039/C7LC00812K

Abstract

This paper describes the design, development and successful use of an on-chip goniometer for room-temperature macromolecular crystallography via acoustically induced rotations. We present for the first time a low cost, rate-tunable, acoustic actuator for gradual in-fluid sample reorientation about varying axes and its utilisation for protein structure determination on a synchrotron beamline. The device enables the efficient collection of diffraction data via a rotation method from a sample within a surface confined droplet. This method facilitates efficient macromolecular structural data acquisition in fluid environments for dynamical studies.

Graphical abstract: An acoustic on-chip goniometer for room temperature macromolecular crystallography
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